Cas no 72570-91-3 ( )

• Product Name: &nbsp
• CAS No: 72570-91-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 977340
• PubChem ID: 6380660
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC289340
• DTXSID60422966
• 72570-91-3
• NSC-289340
•  

• Inchi： 1S/C15H19NO3/c1-2-3-4-5-6-15(17)12-9-13-7-10-14(11-8-13)16(18)19/h7-12H,2-6H2,1H3/b12-9+
• InChI Key： VHZQYFKHTUZOIT-FMIVXFBMSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 261.13657
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.096
• Boiling Point: 388.9°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.554
• PSA: 60.21
• LogP: 4.67070